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Compound of Interest

Compound Name: 2-Chloro-3,6-dimethylquinoline

Cat. No.: B1356919 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Chloro-3,6-dimethylquinoline (CAS No. 132118-28-6). Adherence to these procedural

guidelines is critical for ensuring personnel safety, regulatory compliance, and environmental

protection. As a chlorinated heterocyclic compound, 2-Chloro-3,6-dimethylquinoline requires

disposal as hazardous waste.

Immediate Safety and Handling Protocols
Prior to handling, it is imperative to consult the specific Safety Data Sheet (SDS) for 2-Chloro-
3,6-dimethylquinoline. In the absence of a specific SDS, information for structurally similar

compounds, such as 2-chloro-3,7-dimethylquinoline, should be considered, assuming similar

hazard profiles.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron is mandatory.

Respiratory Protection: Use a NIOSH-approved respirator if handling outside of a fume hood

or if dusts are generated.
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Engineering Controls:

Always handle 2-Chloro-3,6-dimethylquinoline in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Step-by-Step Disposal Procedures
The proper disposal of 2-Chloro-3,6-dimethylquinoline is a critical aspect of laboratory safety

and environmental responsibility. Under no circumstances should this chemical be disposed of

down the drain or in regular solid waste.[1]

Waste Identification and Classification:

2-Chloro-3,6-dimethylquinoline is classified as a halogenated organic compound and

must be treated as hazardous waste.

Waste Segregation:

Collect all waste containing 2-Chloro-3,6-dimethylquinoline, including contaminated

consumables (e.g., pipette tips, weighing boats, gloves), in a designated and compatible

hazardous waste container.

Crucially, do not mix halogenated organic waste with non-halogenated organic waste. This

segregation is vital for proper disposal and can impact disposal costs.

Container Management:

Use a clearly labeled, leak-proof, and sealable container for waste collection. The

container material should be compatible with chlorinated organic compounds.

The label must clearly state "Hazardous Waste" and list the full chemical name: "2-
Chloro-3,6-dimethylquinoline". All other components of the waste mixture should also be

listed with their approximate concentrations.

Storage of Waste:
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Store the sealed waste container in a designated, well-ventilated, and secure satellite

accumulation area within the laboratory.

The storage area should be away from incompatible materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for the pickup and proper disposal of the

waste.

The primary recommended disposal method is controlled incineration at a licensed

chemical destruction plant, often with flue gas scrubbing to neutralize acidic byproducts.[1]

Quantitative Data Summary
Parameter Information Source

Chemical Name 2-Chloro-3,6-dimethylquinoline Santa Cruz Biotechnology

CAS Number 132118-28-6 Santa Cruz Biotechnology

Molecular Formula C₁₁H₁₀ClN Santa Cruz Biotechnology

Molecular Weight 191.66 g/mol Santa Cruz Biotechnology

Primary Hazard Class
Halogenated Organic

Compound
General Chemical Knowledge

Recommended Disposal Controlled Incineration [1]

Prohibited Disposal Sewer System, Regular Trash [1]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of 2-
Chloro-3,6-dimethylquinoline.
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Disposal Workflow for 2-Chloro-3,6-dimethylquinoline

Waste Generated
(2-Chloro-3,6-dimethylquinoline)

Is the waste a
halogenated organic compound?

Collect in a designated
'Halogenated Waste' container

Yes

Label container with
'Hazardous Waste' and contents

Store sealed container in a
satellite accumulation area

Contact EHS or licensed
waste disposal company

Proper Disposal via
Controlled Incineration

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 2-Chloro-3,6-dimethylquinoline.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1356919?utm_src=pdf-body-img
https://www.benchchem.com/product/b1356919?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a guide for trained laboratory professionals. Always

consult your institution's specific waste disposal protocols and the Safety Data Sheet for any

chemical before handling and disposal. Regulations for hazardous waste disposal may vary by

location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Safe Disposal of 2-Chloro-3,6-dimethylquinoline: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1356919#2-chloro-3-6-dimethylquinoline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1356919?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/2-chloro-3-7-dimethylquinoline.pdf
https://www.benchchem.com/product/b1356919#2-chloro-3-6-dimethylquinoline-proper-disposal-procedures
https://www.benchchem.com/product/b1356919#2-chloro-3-6-dimethylquinoline-proper-disposal-procedures
https://www.benchchem.com/product/b1356919#2-chloro-3-6-dimethylquinoline-proper-disposal-procedures
https://www.benchchem.com/product/b1356919#2-chloro-3-6-dimethylquinoline-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1356919?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356919?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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